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Compound of Interest

Compound Name: FAPI-46

Cat. No.: B8146395

This guide provides essential safety, operational, and disposal information for handling FAPi-
46, a quinoline-based fibroblast activation protein (FAP)-targeted tracer.[1] For researchers,
scientists, and drug development professionals, it is crucial to distinguish between handling the
non-radioactive ("cold") FAPi-46 precursor and the radiolabeled ("hot") compound (e.g.,
[68Ga]Ga-FAPI-46), as the safety requirements differ significantly. This document outlines
procedures for both scenarios to ensure laboratory safety and experimental integrity.

Handling Non-Radioactive ("Cold") FAPi-46

The FAPi-46 precursor is a chemical compound used for subsequent radiolabeling. While
Safety Data Sheets (SDS) indicate it is not classified as a hazardous substance, standard
laboratory precautions are mandatory to minimize exposure and ensure safety.[2][3]

1.1 Hazard ldentification & Storage

e Primary Hazards: Avoid inhalation, and contact with skin and eyes.[2] Prevent the formation
of dust and aerosols.[2]

o Health Effects: The most important known symptoms and effects are described in the
labelling (see section 2.2). Chronic health effects are unknown.

o Storage: Proper storage is critical for chemical stability.
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Compound Storage Condition Duration
FAPi-46 Powder -20°C >2 years
FAPI-46 in Solvent -80°C 6 months
-20°C 1 month

Table compiled from information in MedChemExpress and DC Chemicals datasheets.

1.2 Personal Protective Equipment (PPE)

Standard laboratory PPE is required to prevent accidental contact.

PPE Category Item Specification Rationale

Protects eyes from

Chemical splash accidental splashes of

Eye Protection Safety Goggles

goggles. solutions or contact

with the powder.

Chemical-Resistant

Prevents skin contact

Hand Protection Nitrile gloves.

Gloves

with the compound.

Protects skin and

Standard, clean lab

Body Protection Laboratory Coat

personal clothing from

coat.

contamination.

1.3 Operational & Disposal Plan

e Handling:

o

o

[¢]

[¢]

Wash hands thoroughly after handling.

Always handle FAPi-46 within a well-ventilated area or a chemical fume hood.
Ensure an eyewash station and safety shower are readily accessible.

Avoid creating dust when handling the powdered form.
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o First Aid:

o

Eye Contact: Immediately flush eyes with large amounts of water and seek medical
attention.

o

Skin Contact: Rinse skin thoroughly with water and remove contaminated clothing.

[¢]

Inhalation: Move to fresh air. If breathing is difficult, provide respiratory support.

o

Ingestion: Wash out the mouth with water. Do not induce vomiting and call a physician.
e Spill Management:

o Wear full PPE.

[¢]

For powders, gently sweep or collect with a wet cloth to avoid raising dust.

[e]

For solutions, absorb with an inert material (e.g., diatomite).

Decontaminate the surface with alcohol.

[e]

o

Collect all waste in a suitable, sealed container for disposal.

o Disposal: Dispose of FAPi-46 waste and contaminated materials according to local, state,
and federal regulations for chemical waste.

Handling Radiolabeled FAPi-46 (e.g., [68Ga]Ga-FAPI-46)

When FAPI-46 is labeled with a radionuclide like Gallium-68 (68Ga), it becomes a radioactive
material. Handling requires adherence to strict radiation safety protocols in addition to standard
chemical safety. The primary hazard shifts from chemical toxicity to radiation exposure.

2.1 Hazard ldentification (Radiological)

e Primary Hazards: External radiation exposure from the radionuclide and potential internal
exposure from inhalation or ingestion.

» Radiation Type: Gallium-68 decays via positron emission, which produces high-energy 511
keV gamma photons upon annihilation.
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o Dosimetry: The effective dose from [68Gal-labeled FAP radiopharmaceuticals is

approximately 0.0123 mSv/MBq. The urinary bladder wall and kidneys receive the highest

absorbed doses.

2.2 Personal Protective Equipment (PPE)

In addition to standard chemical PPE, radiation protection is paramount.

PPE Category

Item

Specification

Rationale

Eye Protection

Safety Goggles

Standard chemical

splash goggles.

Protects eyes from

chemical splashes.

Hand Protection

Double Gloves

Two pairs of nitrile

gloves.

Provides chemical
protection and
minimizes the risk of
radioactive
contamination of the

skin.

Body Protection

Laboratory Coat &
Leaded Apron

Standard lab coat with
a lead apron worn

over it.

Protects skin and
clothing from
contamination and
reduces radiation

dose to the torso.

Whole-body and ring

Monitors and records

radiation dose

Dosimetry Personal Dosimeters ) )
dosimeters. received by the
operator.
Minimizes radiation
L-block shields, vial exposure by
o Lead/Tungsten ) ) )
Shielding o shields, and syringe attenuating gamma
Shielding

shields.

photons at the source
(ALARA principle).

2.3 Operational Plan (Radiolabeling Workflow)
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Handling of [68Ga]Ga-FAPI-46 should occur in a designated hot lab facility with appropriate
shielding and monitoring equipment. Many syntheses are now automated to reduce operator
exposure.

o Preparation: Set up all necessary equipment, including the shielded synthesis module, vials,
and quality control apparatus, behind leaded glass shielding.

o Synthesis: The radiolabeling of the FAPi-46 precursor with 68Ga is typically performed in an
automated module. The process involves eluting a 68Ge/68Ga generator and reacting the
68Ga with the FAPi-46 precursor under controlled temperature and pH.

e Quality Control: Before administration, perform quality control tests on the final product to
determine radiochemical purity, pH, and sterility. This is done using small aliquots handled
with shielded equipment.

» Dispensing: Draw the patient dose into a shielded syringe. Accurately measure the activity
using a dose calibrator.

o Transport: Place the shielded syringe in a labeled transport container for delivery to the
administration area.

2.4 Disposal Plan (Radioactive Waste)

e Segregation: All materials that come into contact with [68Ga]Ga-FAPI-46 (vials, syringes,
gloves, paper) are considered radioactive waste.

o Decay-in-Storage: Gallium-68 has a short half-life of 68 minutes. Therefore, waste can be
stored in a designated, shielded area.

e Procedure:
o Place all radioactive waste in clearly labeled, shielded containers.
o Store the containers for at least 10 half-lives (approximately 12 hours for 68Ga).

o After the decay period, monitor the waste with a radiation survey meter to ensure it has
returned to background levels.
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o Once confirmed, deface any radiation symbols and dispose of the waste according to
institutional guidelines for non-radioactive biohazardous or chemical waste.

Mandatory Visualizations

The following diagrams illustrate key procedural workflows for handling FAPi-46.
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Caption: Workflow for handling radiolabeled [68Ga]Ga-FAPI-46.
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Experimental Protocol: Manual Radiolabeling of
FAPIi-46 with Gallium-68

This protocol provides a generalized methodology for the manual synthesis of [68Ga]Ga-FAPI-
46, adapted from procedures described in clinical and research literature. All steps must be
performed in a shielded hot cell or behind an appropriate L-block shield.

Objective: To prepare sterile [68Ga]Ga-FAPI-46 for research use.
Materials:

o FAPI-46 precursor vial (typically 10-50 ug)
 GMP-grade 68Ge/68Ga generator

e Sodium acetate buffer (e.g., 0.1 M, pH 4.5)
 Sterile water for injection

e 0.1 NHCI

« Sterile reaction vial (10 mL)

e Heating block set to 95-98°C

o (C18 purification cartridge

 Sterile ethanol

e 0.9% sterile sodium chloride for injection

o Sterile filters (0.22 pm)

o Shielded vials and syringes

Methodology:
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Generator Elution: Elute the 68Ge/68Ga generator with 5 mL of 0.1 N HCI to obtain the
[68Ga]GaCl3 eluate. Collect in a sterile, shielded vial.

Buffering: Add approximately 40-50 pL of FAPi-46 precursor solution to a sterile reaction vial.
Add sodium acetate buffer to the [68Ga]GaCl3 eluate to adjust the pH to between 4.0 and
5.0.

Reaction: Transfer the buffered 68Ga solution to the reaction vial containing the FAPi-46
precursor.

Incubation: Place the reaction vial in the heating block and incubate at 95-98°C for 8-10
minutes.

Purification:

o After incubation, allow the vial to cool slightly.

o Pass the reaction mixture through a pre-conditioned C18 cartridge. The [68Ga]Ga-FAPI-
46 will be retained on the cartridge, while unreacted 68Ga and impurities pass through to
a waste vial.

o Wash the cartridge with 5-10 mL of sterile water.

Elution of Final Product: Elute the purified [68Ga]Ga-FAPI-46 from the C18 cartridge using a
small volume (e.g., 0.5 mL) of 50% ethanol/water solution into a sterile final product vial.

Final Formulation: Dilute the eluted product with sterile 0.9% sodium chloride to a final
volume suitable for injection and to reduce the ethanol concentration to less than 10%.

Sterilization: Pass the final solution through a 0.22 um sterile filter into a final sterile, shielded
vial.

Quality Control: Perform required quality control tests, including determination of
radiochemical purity by radio-HPLC or radio-TLC, pH measurement, and visual inspection
for clarity before release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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